Cas no 2002954-15-4 (4-(2-methanesulfinylethyl)oxane-4-carbaldehyde)

• Product Name: 4-(2-methanesulfinylethyl)oxane-4-carbaldehyde
• CAS No: 2002954-15-4
• MF: C₉H₁₆O₃S
• MW: 204.286541938782
• CID: 6290018
• PubChem ID: 164663773
• Update Time: 2025-08-05

4-(2-methanesulfinylethyl)oxane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2-methanesulfinylethyl)oxane-4-carbaldehyde
• 2002954-15-4
• EN300-1621877

• Inchi： 1S/C9H16O3S/c1-13(11)7-4-9(8-10)2-5-12-6-3-9/h8H,2-7H2,1H3
• InChI Key： ZMWWHTNCMGTZNF-UHFFFAOYSA-N
• SMILES： S(C)(CCC1(C=O)CCOCC1)=O

Computed Properties

• Exact Mass: 204.08201554g/mol
• Monoisotopic Mass: 204.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 62.6Ų

Additional information on 4-(2-methanesulfinylethyl)oxane-4-carbaldehyde

Professional Introduction to Compound with CAS No. 2002954-15-4 and Product Name: 4-(2-methanesulfinylethyl)oxane-4-carbaldehyde

The compound with the CAS number 2002954-15-4 and the product name 4-(2-methanesulfinylethyl)oxane-4-carbaldehyde represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in synthetic chemistry and medicinal chemistry. The presence of a methanesulfinyl group and an oxane ring in its molecular structure imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

Recent research in the domain of heterocyclic compounds has highlighted the importance of oxane derivatives in drug discovery. The 4-(2-methanesulfinylethyl)oxane-4-carbaldehyde molecule, with its aldehyde functionality, serves as a versatile building block for the construction of pharmacophores. The aldehyde group is particularly reactive, enabling further functionalization through condensation reactions, oxidation, or reduction processes. These reactions are crucial for the development of novel therapeutic agents targeting various biological pathways.

In the context of pharmaceutical innovation, the methanesulfinyl moiety plays a pivotal role in modulating the electronic and steric properties of the molecule. This group is known to enhance binding affinity and selectivity when incorporated into drug candidates. Studies have demonstrated that sulfoxide derivatives, such as those found in this compound, can exhibit significant bioactivity against a range of targets, including enzymes and receptors involved in metabolic disorders and inflammatory conditions.

One of the most compelling aspects of 4-(2-methanesulfinylethyl)oxane-4-carbaldehyde is its potential utility in the synthesis of chiral compounds. The oxane ring introduces steric hindrance that can be leveraged to control stereochemistry during organic transformations. This is particularly relevant in the development of enantiomerically pure drugs, where small differences in molecular geometry can significantly impact efficacy and safety profiles. Researchers have been exploring ways to utilize this compound as a precursor for asymmetric synthesis, aiming to produce high-value pharmaceutical intermediates with minimal racemization.

The compound's reactivity also makes it an attractive candidate for exploring novel synthetic methodologies. Advances in catalytic processes have enabled more efficient and sustainable routes to complex molecules, and 4-(2-methanesulfinylethyl)oxane-4-carbaldehyde has been investigated as a key intermediate in these processes. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce diverse functional groups at specific positions within the molecule, expanding its synthetic utility.

From a medicinal chemistry perspective, the structural features of this compound offer opportunities for designing molecules with enhanced pharmacokinetic properties. The methanesulfinyl group can influence solubility and metabolic stability, while the aldehyde functionality allows for further derivatization to improve bioavailability. These attributes are critical considerations during drug development, as they can significantly impact a candidate's progression through preclinical and clinical trials.

Recent publications have begun to explore the biological activity of derivatives inspired by 4-(2-methanesulfinylethyl)oxane-4-carbaldehyde. Researchers have synthesized analogs targeting specific disease pathways, including cancer and neurodegenerative disorders. Preliminary studies suggest that certain derivatives exhibit promising inhibitory effects on key enzymes implicated in these conditions. These findings underscore the importance of this compound as a scaffold for further exploration in drug discovery programs.

The synthesis of 4-(2-methanesulfinylethyl)oxane-4-carbaldehyde itself presents an interesting challenge from an organic chemistry standpoint. The introduction of both the oxane ring and the methanesulfinyl group requires precise control over reaction conditions to ensure high yield and purity. Recent innovations in synthetic techniques have made it possible to achieve these conditions more efficiently, paving the way for large-scale production and commercialization.

In conclusion, 4-(2-methanesulfinylethyl)oxane-4-carbaldehyde (CAS No. 2002954-15-4) represents a significant contribution to the field of organic and medicinal chemistry. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.